1-[(5-bromo-2-thienyl)sulfonyl]-4-(2-pyridinyl)piperazine
Overview
Description
1-[(5-bromo-2-thienyl)sulfonyl]-4-(2-pyridinyl)piperazine, also known as BTS, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BTS is a piperazine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in laboratory experiments.
Mechanism of Action
1-[(5-bromo-2-thienyl)sulfonyl]-4-(2-pyridinyl)piperazine has been shown to selectively inhibit the activity of the TRPM7 ion channel through binding to a specific site on the channel. The inhibition of TRPM7 by this compound leads to a decrease in calcium influx into cells, which affects various cellular processes. The mechanism of action of this compound has been studied extensively in scientific research.
Biochemical and Physiological Effects:
This compound has been shown to affect various biochemical and physiological processes, including calcium signaling, cell proliferation, migration, differentiation, and apoptosis. The inhibition of TRPM7 by this compound has been shown to affect calcium signaling in cells, leading to changes in cellular processes. This compound has also been shown to affect cell proliferation and migration, which are important processes in cancer development and metastasis.
Advantages and Limitations for Lab Experiments
1-[(5-bromo-2-thienyl)sulfonyl]-4-(2-pyridinyl)piperazine has several advantages for use in laboratory experiments, including its high selectivity for TRPM7, its ability to inhibit TRPM7 in a reversible manner, and its low toxicity. However, this compound also has limitations, including its relatively low potency compared to other TRPM7 inhibitors and its potential for off-target effects.
Future Directions
There are several future directions for research on 1-[(5-bromo-2-thienyl)sulfonyl]-4-(2-pyridinyl)piperazine, including the development of more potent TRPM7 inhibitors, the investigation of the effects of this compound on cancer development and metastasis, and the exploration of the potential of this compound as a treatment for neuropathic pain. Additionally, further studies on the mechanism of action of this compound and its effects on cellular processes are needed to fully understand its potential applications in scientific research.
Scientific Research Applications
1-[(5-bromo-2-thienyl)sulfonyl]-4-(2-pyridinyl)piperazine has been used in various scientific research applications, including studies on the regulation of ion channels, the role of calcium signaling in cellular processes, and the effects of this compound on the nervous system. This compound has been shown to selectively inhibit the activity of the transient receptor potential melastatin 7 (TRPM7) ion channel, which is involved in various cellular processes such as cell proliferation, migration, and differentiation. The inhibition of TRPM7 by this compound has been shown to affect calcium signaling in cells, leading to changes in cellular processes. This compound has also been studied for its effects on the nervous system, including its potential as a treatment for neuropathic pain.
properties
IUPAC Name |
1-(5-bromothiophen-2-yl)sulfonyl-4-pyridin-2-ylpiperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14BrN3O2S2/c14-11-4-5-13(20-11)21(18,19)17-9-7-16(8-10-17)12-3-1-2-6-15-12/h1-6H,7-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSODDEKYTDKRJK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=N2)S(=O)(=O)C3=CC=C(S3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14BrN3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.